Cas no 2034248-51-4 (1-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one)

• Product Name: 1-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one
• CAS No: 2034248-51-4
• MF: C₁₄H₁₇N₅O₃
• MW: 303.316482305527
• CID: 5348136
• Update Time: 2025-10-28

1-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((6-methoxypyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone
• 1-[3-(6-methoxypyridazin-3-yl)oxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone
• 1-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one

• Inchi： 1S/C14H17N5O3/c1-21-12-3-4-13(17-16-12)22-11-5-8-18(9-11)14(20)10-19-7-2-6-15-19/h2-4,6-7,11H,5,8-10H2,1H3
• InChI Key： HWKBMWBFQJGGDU-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N=N1)OC)C1CN(C(CN2C=CC=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 0.3
• Topological Polar Surface Area: 82.4

Additional information on 1-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one

1-{3-[(6-Methoxypyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one: A Comprehensive Overview

The compound 1-{3-[(6-methoxypyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-(1H-pyrazol-1-yl)ethan-1-one, identified by the CAS number 2034248-51-4, represents a significant advancement in the field of organic chemistry. This molecule, with its intricate structure, has garnered attention due to its potential applications in drug discovery and materials science. The name itself is a testament to its complexity, with key functional groups such as the pyridazine ring, pyrrolidine moiety, and pyrazole group playing pivotal roles in its chemical behavior.

Recent studies have highlighted the importance of 6-methoxypyridazine derivatives in medicinal chemistry. The methoxy group attached to the pyridazine ring enhances the compound's solubility and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored the role of this group in modulating the electronic properties of the molecule, which directly influences its reactivity and selectivity in various chemical reactions.

The presence of a pyrrolidine ring introduces significant steric effects, which are crucial for determining the compound's three-dimensional conformation. This cyclic amine structure not only contributes to the molecule's stability but also serves as a platform for further functionalization. Recent advancements in asymmetric synthesis have enabled the precise control of stereochemistry in such systems, paving the way for enantioselective drug development.

The integration of a pyrazole group into the molecule adds another layer of complexity. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which is essential for intermolecular interactions. This feature makes the compound highly versatile in forming supramolecular assemblies, a property that has been exploited in crystal engineering and materials science.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing both time and cost. Recent research has focused on green chemistry approaches, such as using biodegradable solvents and minimizing waste generation during synthesis.

The pharmacological potential of this compound lies in its ability to target specific biological pathways. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in neurodegenerative diseases. The molecule's unique structure allows it to cross the blood-brain barrier efficiently, making it a strong candidate for treating conditions such as Alzheimer's disease.

In addition to its therapeutic applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers has led to its use in creating advanced sensors and electronic devices. The integration of such molecules into nanotechnology platforms is an emerging area of research with vast potential.

The future outlook for CAS No 2034248-51-4 is bright, with ongoing research focusing on optimizing its properties for diverse applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile compound.